Cas no 1261853-01-3 (1,2,4-Trichloro-5-(difluoromethoxy)benzene)

1,2,4-Trichloro-5-(difluoromethoxy)benzene is a halogenated aromatic compound featuring a difluoromethoxy substituent at the 5-position and chlorine atoms at the 1, 2, and 4 positions. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for agrochemicals and pharmaceuticals. The difluoromethoxy group enhances lipophilicity and metabolic resistance, while the trichloro substitution pattern allows for selective functionalization. Its high purity and well-defined chemical properties ensure consistent performance in cross-coupling reactions and nucleophilic substitutions. The compound is typically supplied as a crystalline solid with defined melting points, facilitating handling and storage under standard laboratory conditions.

1,2,4-Trichloro-5-(difluoromethoxy)benzene structure

1261853-01-3 structure

Product Name:1,2,4-Trichloro-5-(difluoromethoxy)benzene

CAS No:1261853-01-3

MF:C₇H₃Cl₃F₂O

MW:247.453926324844

CID:4692006

Update Time:2025-11-01

1,2,4-Trichloro-5-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,2,4-trichloro-5-(difluoromethoxy)benzene
- 2,4,5-Trichloro(difluoromethoxy)benzene
- 1,2,4-Trichloro-5-(difluoromethoxy)benzene
- Inchi： 1S/C7H3Cl3F2O/c8-3-1-5(10)6(2-4(3)9)13-7(11)12/h1-2,7H
- InChI Key： JSCVSZZRTYGNGK-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1OC(F)F)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
Topological Polar Surface Area: 9.2

1,2,4-Trichloro-5-(difluoromethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013001190-250mg	2,4,5-Trichloro(difluoromethoxy)benzene	1261853-01-3	97%	250mg	480.00 USD	2021-07-04
Alichem	A013001190-500mg	2,4,5-Trichloro(difluoromethoxy)benzene	1261853-01-3	97%	500mg	863.90 USD	2021-07-04
Alichem	A013001190-1g	2,4,5-Trichloro(difluoromethoxy)benzene	1261853-01-3	97%	1g	1,549.60 USD	2021-07-04